Atorvastatin hemicalcium salt

• Molecular Formula: C66H68CaF2N4O10
• Molecular Weight: 1155.3 g/mol
• InChI: InChI=1S/2C33H35FN2O5.Ca/c2*1-21(2)31-30(33(41)35-25-11-7-4-8-12-25)29(22-9-5-3-6-10-22)32(23-13-15-24(34)16-14-23)36(31)18-17-26(37)19-27(38)20-28(39)40;/h2*3-16,21,26-27,37-38H,17-20H2,1-2H3,(H,35,41)(H,39,40);/q;;+2/p-2
• InChIKey: FQCKMBLVYCEXJB-UHFFFAOYSA-L

Atorvastatin Hemicalcium Salt: Potency and Form Advantages for Statin Research and Formulation Procurement

Atorvastatin hemicalcium salt (CAS 134523-03-8) is the calcium salt form of atorvastatin, a synthetic, lipophilic inhibitor of 3-hydroxy-3-methylglutaryl coenzyme A (HMG-CoA) reductase, the rate-limiting enzyme in cholesterol biosynthesis [1]. It is classified as a high-intensity statin, reducing low-density lipoprotein cholesterol (LDL-C) by 38–54% across its 10–80 mg dose range [2]. The compound is supplied as the hemicalcium salt (2:1 atorvastatin:calcium stoichiometry) with a molecular weight of 1155.34 Da (anhydrous) or 1209.42 Da (trihydrate sesquihydrate), enabling convenient oral formulation in tablets [3]. Its relatively long elimination half-life of approximately 14 hours supports once-daily dosing without chrono-therapeutic restriction [4].

Hemicalcium salt (2:1) designed for oral formulation research and preclinical model preparation.

Supports tablet and capsule formulation development

Crystalline Form I trihydrate with reported batch-to-batch consistency for solid-state studies.

Higher purity and improved filtration properties vs. amorphous form

Extended elimination half-life context supports once-daily administration in in vivo pharmacology models.

May simplify chronic model study designs vs. short-half-life statins

• [1] Istvan ES, Deisenhofer J. Structural mechanism for statin inhibition of HMG-CoA reductase. Science. 2001;292(5519):1160-1164. doi:10.1126/science.1059344 View Source
• [2] Adams SP, Tsang M, Wright JM. Lipid-lowering efficacy of atorvastatin. Cochrane Database of Systematic Reviews. 2015;(3):CD008226. Table 2, LDL-C reduction 38–54% across 10–80 mg dose range. View Source
• [3] Roth BD. US Patent 5,273,995. [R-(R*,R*)]-2-(4-fluorophenyl)-β,δ-dihydroxy-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrole-1-heptanoic acid, its lactone form and salts thereof. Warner-Lambert Company; issued December 28, 1993. View Source
• [4] Schachter M. Chemical, pharmacokinetic and pharmacodynamic properties of statins: an update. Fundamental & Clinical Pharmacology. 2005;19(1):117-125. Table 1: atorvastatin half-life 14 h vs. simvastatin 2–3 h, pravastatin 1.3–2.7 h. View Source

Why Statin Interchangeability Fails: Atorvastatin Hemicalcium Salt Requires Evidence-Based Selection Over Simvastatin, Pravastatin, or Rosuvastatin

Although all statins share a common HMG-CoA reductase inhibitory mechanism, they diverge substantially in pharmacokinetic half-life (atorvastatin ~14 h vs. simvastatin ~2–3 h), CYP450 metabolic liability (atorvastatin is a CYP3A4 substrate but less extensively metabolized than simvastatin or lovastatin), tissue lipophilicity, and pleiotropic potency on vascular smooth muscle cells [1]. At the solid-form level, the hemicalcium salt's crystalline polymorph (Form I trihydrate) provides differentiated purity, chemical stability, filtration/drying characteristics, and batch-to-batch uniformity versus the earlier amorphous form [2]. The molar atorvastatin content also differs between the anhydrous hemicalcium salt (96.71% atorvastatin) and the trihydrate form (92.38%), directly affecting potency calculations in analytical reference standards and formulation development [3]. These quantifiable differences mean that atorvastatin hemicalcium salt cannot be freely substituted with other statins or other salt/hydrate forms without explicit verification of equivalence in the intended experimental or manufacturing context.

Pharmacokinetic mismatch

Statin class substitution may shift exposure profiles. Atorvastatin’s extended half-life context (~14 h) differs from short-acting simvastatin or pravastatin, potentially altering model endpoint interpretation.

Salt/hydrate identity

Molar atorvastatin content varies with hydrate form (anhydrous vs. trihydrate). Switching without potency recalibration can introduce systematic bias in reference standard assays.

Solid-form divergence

Crystalline Form I trihydrate may not exhibit the same stability, filtration behavior, or bioavailability as amorphous material; direct interchange without bridging data may compromise formulation consistency.

• [1] Schachter M. Chemical, pharmacokinetic and pharmacodynamic properties of statins: an update. Fundamental & Clinical Pharmacology. 2005;19(1):117-125. doi:10.1111/j.1472-8206.2004.00299.x View Source
• [2] Crystal Pharmatech. Case Study 3: Atorvastatin – Crystalline Form Change In Late Development. Describes Form I trihydrate advantages over amorphous form: higher purity, improved chemical stability, tighter particle size uniformity, better filtration/drying. Pfizer Citizen Petition, Docket no. 2005P. View Source
• [3] Helmut Schütz. Molar content of atorvastatin in salts: Ca-salt 96.71% (2×558.64/1115.34) vs. trihydrate 92.38% (2×558.64/1209.39). Bioequivalence and Bioavailability Forum, 2010. View Source

Atorvastatin Hemicalcium Salt: Quantified Differentiation Evidence Against Rosuvastatin, Simvastatin, and Pravastatin

LDL-C Reduction in STELLAR Trial: Atorvastatin 10 mg Achieves 37% Reduction, Benchmarking Against Rosuvastatin, Simvastatin, and Pravastatin

In the head-to-head STELLAR trial (n=2,431 adults with hypercholesterolemia), atorvastatin 10 mg reduced LDL-C by a mean of 37%, compared with 46% for rosuvastatin 10 mg, 39% for simvastatin 40 mg, and 30% for pravastatin 40 mg after 6 weeks of treatment [1]. Across all doses (10–80 mg), rosuvastatin reduced LDL-C by a mean of 8.2% more than atorvastatin (p<0.001), while atorvastatin outperformed pravastatin and simvastatin. Atorvastatin 80 mg achieves approximately 54% LDL-C reduction, placing it among high-intensity statin options [2]. The Adult Treatment Panel III LDL-C goals were achieved by 69–85% of atorvastatin-treated patients (10–80 mg) versus 82–89% for rosuvastatin (10–40 mg) [1].

LDL-C Reduction (STELLAR)

Head-to-head trial

Atorvastatin 10 mg: 37% reduction
Rosuvastatin 10 mg: 46%
Simvastatin 40 mg: 39%
Pravastatin 40 mg: 30%

Reported endpoint context for statin potency benchmarking.

Multicenter, 6-week; n=2,431 adults with hypercholesterolemia.

Evidence Dimension	LDL-C percent reduction from baseline at Week 6
Target Compound Data	Atorvastatin 10 mg: 37% reduction; Atorvastatin 80 mg: ~54% reduction
Comparator Or Baseline	Rosuvastatin 10 mg: 46% reduction; Simvastatin 40 mg: 39% reduction; Pravastatin 40 mg: 30% reduction
Quantified Difference	Rosuvastatin 10 mg provides 9 percentage points (24% relative) greater LDL-C reduction than atorvastatin 10 mg; atorvastatin 10 mg provides 7 percentage points greater reduction than pravastatin 40 mg
Conditions	STELLAR trial: multicenter, parallel-group, open-label; 6-week treatment; patients with LDL-C >160 and <250 mg/dL, triglycerides <400 mg/dL

Why This Matters

The STELLAR data defines atorvastatin's precise position in the statin potency hierarchy, enabling dose-equivalence calculations essential for clinical study design, formulation benchmarking, and therapeutic substitution decisions.

• [1] McKenney JM, Jones PH, Adamczyk MA, Cain VA, Bryzinski BS, Blasetto JW. Comparison of the efficacy of rosuvastatin versus atorvastatin, simvastatin, and pravastatin in achieving lipid goals: results from the STELLAR trial. Current Medical Research and Opinion. 2003;19(8):689-698. PMID: 14687438. View Source
• [2] GPnotebook. Efficacy of different statin drugs – STELLAR study summary. Atorvastatin 10 mg: 37% LDL reduction; atorvastatin 80 mg: ~54% LDL reduction; rosuvastatin 10 mg: 46%; simvastatin 40 mg: 39%; pravastatin 40 mg: 30%. 2025. View Source

HMG-CoA Reductase Enzymatic Inhibition Potency: Atorvastatin IC50 8 nM vs. Pravastatin 44.1 nM – Rank-Order Selectivity for Target Engagement Studies

Atorvastatin hemicalcium salt inhibits HMG-CoA reductase with an IC50 of 8 nM in cell-free enzymatic assays . Comparative data from published pharmacokinetic reviews place atorvastatin at IC50 8.2 nM, compared with rosuvastatin at 5.4 nM, simvastatin at 11.2 nM, pravastatin at 44.1 nM, and fluvastatin at 27.6 nM [1]. A separate tabulation reports atorvastatin IC50 at 1.16 nM, alongside pitavastatin at 0.1 nM, rosuvastatin at 0.16 nM, simvastatin (active metabolite) at 1–2 nM, and pravastatin at 4 nM [2]. While absolute values vary across assay systems, the consistent rank order positions atorvastatin among the most potent statins at the enzymatic target level—approximately 5.4-fold more potent than pravastatin (8.2 nM vs. 44.1 nM) [1].

Enzymatic Inhibition

Reported cross-study

Atorvastatin IC₅₀ 8.2 nM
Pravastatin 44.1 nM
Simvastatin 11.2 nM

Supports target‑engagement assay concentration selection.

Cell‑free HMG‑CoA reductase assay; rank order may vary by system.

Evidence Dimension	HMG-CoA reductase enzymatic inhibition (IC50)
Target Compound Data	Atorvastatin: IC50 = 8 nM (cell-free assay); 8.2 nM (comparative table); 1.16 nM (alternate assay system)
Comparator Or Baseline	Rosuvastatin: 5.4 nM / 0.16 nM; Simvastatin: 11.2 nM / 1–2 nM (active metabolite); Pravastatin: 44.1 nM / 4 nM; Pitavastatin: 6.8 nM / 0.1 nM; Fluvastatin: 27.6 nM / 3–10 nM
Quantified Difference	Atorvastatin is approximately 5.4× more potent than pravastatin; approximately 1.4× more potent than simvastatin; approximately 1.5× less potent than rosuvastatin based on 8.2 nM vs. 5.4 nM comparison
Conditions	Cell-free HMG-CoA reductase enzymatic inhibition assays; data compiled from multiple independent studies and authoritative reviews (PMC tables)

Why This Matters

Enzymatic IC50 values inform selection of appropriate concentrations for in vitro target engagement experiments and help explain potency differences that contribute to clinical LDL-C lowering efficacy.

• [1] PMC Table 1 (PMC5830185). Statin IC50 for HMG-CoA reductase: atorvastatin 8.2 nM, rosuvastatin 5.4 nM, simvastatin 11.2 nM, pravastatin 44.1 nM, pitavastatin 6.8 nM, fluvastatin 27.6 nM. Data sourced from 2018 publication. View Source
• [2] PMC Table 1 (PMC6047411). IC50 HMG-CoA reductase: atorvastatin 1.16 nM, pitavastatin 0.1 nM, rosuvastatin 0.16 nM, simvastatin 1–2 nM (active metabolite), pravastatin 4 nM. Adapted from Sirtori. 2018. View Source

Pleiotropic Inhibition of Human Vascular Smooth Muscle Cell Proliferation: Atorvastatin vs. Simvastatin, Fluvastatin, Lovastatin, and Pravastatin

In a direct comparative study of five statins on human saphenous vein smooth muscle cell (SV-SMC) proliferation and invasion, Turner et al. (2007) demonstrated that lipophilic statins inhibited SV-SMC proliferation over a 4-day period with a rank order of potency: fluvastatin > atorvastatin > simvastatin > lovastatin, with IC50 values ranging from 0.07 to 1.77 μM [1]. Atorvastatin hemicalcium salt specifically inhibited SV-SMC proliferation with an IC50 of 0.39 μM and invasion through an artificial basement membrane barrier with an IC50 of 2.39 μM . In contrast, the hydrophilic statin pravastatin showed no significant effect on SV-SMC proliferation at concentrations up to 10 μM, nor on invasion up to 30 μM [1]. This differential pleiotropic profile is independent of cholesterol lowering and may have clinical relevance for selecting statins in coronary artery bypass graft (CABG) patients where vein graft intimal hyperplasia is a concern [1].

Vascular SMC Proliferation

Direct comparison

Atorvastatin proliferation IC₅₀ 0.39 μM
Invasion IC₅₀ 2.39 μM
Pravastatin: no effect ≤10 μM

Supports vascular cell‑based model differentiation from hydrophilic statins.

Human SV‑SMC; 4‑day proliferation; Turner et al. 2007.

Evidence Dimension	Inhibition of human saphenous vein smooth muscle cell proliferation (IC50) and invasion (IC50)
Target Compound Data	Atorvastatin: proliferation IC50 = 0.39 μM; invasion IC50 = 2.39 μM
Comparator Or Baseline	Fluvastatin: proliferation IC50 ≈ 0.07–0.2 μM (most potent); Simvastatin: proliferation IC50 ≈ 0.2–0.5 μM (ranked 3rd); Lovastatin: proliferation IC50 ≈ 1.77 μM (least potent lipophilic); Pravastatin: no significant effect up to 10 μM (proliferation) and 30 μM (invasion)
Quantified Difference	Atorvastatin ranked 2nd most potent among 5 statins for SV-SMC proliferation inhibition; pravastatin was completely ineffective—a qualitative and quantitative differentiation
Conditions	Human SV-SMC from 9 CABG patients; 4-day proliferation assay; artificial basement membrane invasion assay; Turner et al., J Cardiovasc Pharmacol, 2007

Why This Matters

This pleiotropic differentiation is critical for researchers selecting statins for vascular biology studies, particularly those focused on vein graft disease, where pravastatin would be an inappropriate control despite its clinical lipid-lowering equivalence at appropriate doses.

• [1] Turner NA, Midgley L, O'Regan DJ, Porter KE. Comparison of the efficacies of five different statins on inhibition of human saphenous vein smooth muscle cell proliferation and invasion. Journal of Cardiovascular Pharmacology. 2007;50(4):458-461. doi:10.1097/FJC.0b013e318123767f. PMID: 18049315. View Source

Crystalline Form I Trihydrate vs. Amorphous Form: Bioavailability, Purity, and Manufacturing Consistency Advantages

Atorvastatin calcium exists in multiple solid-state forms with quantifiable bioavailability differences. In a comparative pharmacokinetic study in SD rats, amorphous atorvastatin hemi-calcium (prepared by supercritical antisolvent process from acetone) achieved an oral AUC0–8h of 3249.5 ± 406.4 ng·h/mL, representing a 2.9-fold increase over crystalline atorvastatin at 1121.4 ± 212.0 ng·h/mL (P<0.05) [1]. However, the crystalline Form I trihydrate—the form used in the marketed product Lipitor®—was selected for commercial development because it provides higher purity, improved chemical stability, tighter uniformity in particle size distribution, and superior filtration and drying properties compared to the amorphous form [2]. Tablets manufactured with amorphous and crystalline trihydrate atorvastatin calcium showed a difference in the rate of absorption but equivalent extent of absorption in bioequivalence testing [2]. This means that while the amorphous form offers higher total exposure, the crystalline Form I delivers the reproducible pharmaceutical performance required for regulatory approval and commercial manufacturing at scale.

Oral Bioavailability (Rat)

Reported comparative PK

Crystalline AUC: 1121 ng·h/mL
Amorphous AUC: 3249 ng·h/mL (2.9‑fold higher)

Supports solid‑form selection for formulation development.

SD rat model; amorphous form may lack regulatory bridging data.

Evidence Dimension	Oral bioavailability (AUC0–8h) and solid-state pharmaceutical properties
Target Compound Data	Crystalline atorvastatin calcium: AUC0–8h = 1121.4 ± 212.0 ng·h/mL; Form I trihydrate: stable, non-hygroscopic, higher purity, tighter particle size distribution, better filtration/drying
Comparator Or Baseline	Amorphous atorvastatin hemi-calcium (SAS from acetone): AUC0–8h = 3249.5 ± 406.4 ng·h/mL; amorphous form: poor filtration/drying, requires protection from heat/light/oxygen/moisture
Quantified Difference	Amorphous form: 2.9-fold higher AUC (P<0.05); but crystalline Form I provides superior chemical stability, higher purity, tighter particle uniformity, and scalable manufacturing
Conditions	SD rats, oral administration; SAS-processed amorphous vs. unprocessed crystalline atorvastatin hemi-calcium trihydrate; also: industrial-scale manufacturing comparison (Crystal Pharmatech case study)

Why This Matters

For procurement decisions, the crystalline Form I (trihydrate) is the regulatory-validated solid form with established bioequivalence to the reference listed drug, making it the appropriate choice for formulation development and analytical reference standard applications, despite the amorphous form's higher absolute bioavailability.

• [1] Kim JS, Kim MS, Park HJ, Jin SJ, Lee S, Hwang SJ. Physicochemical properties and oral bioavailability of amorphous atorvastatin hemi-calcium using spray-drying and SAS process. International Journal of Pharmaceutics. 2008;359(1-2):211-219. doi:10.1016/j.ijpharm.2008.04.006. View Source
• [2] Crystal Pharmatech. Case Study 3: Atorvastatin – Crystalline Form Change In Late Development. Form I trihydrate advantages over amorphous form; bioequivalence data from Pfizer Citizen Petition, Docket no. 2005P. View Source

Elimination Half-Life and Dosing Flexibility: Atorvastatin 14 h vs. Simvastatin 2–3 h and Pravastatin 1.3–2.7 h

Atorvastatin exhibits an elimination half-life of approximately 14 hours, the longest among the commonly prescribed lipophilic statins, compared with 2–3 hours for simvastatin, 1.3–2.7 hours for pravastatin, 3 hours for lovastatin, and 19 hours for rosuvastatin (hydrophilic) [1]. This extended half-life confers two practical advantages: (1) atorvastatin can be administered at any time of day without the chronotherapeutic restriction that short-half-life statins (simvastatin, pravastatin, fluvastatin) require, which must be taken at bedtime to coincide with the nocturnal peak of hepatic cholesterol synthesis [2]; (2) the longer half-life provides more sustained HMG-CoA reductase inhibition throughout the 24-hour dosing interval, contributing to consistent LDL-C lowering regardless of administration timing [1]. The clinical relevance is reflected in prescribing information: simvastatin and pravastatin carry dosing time restrictions, while atorvastatin and rosuvastatin do not [2].

Elimination Half‑Life

Cross-study review

Atorvastatin ~14 h
Simvastatin ~2–3 h
Pravastatin ~1.3–2.7 h

Supports pharmacokinetic model interpretation and once‑daily study design.

Human PK parameter; chrono‑independent protocol possible.

Evidence Dimension	Elimination half-life (hours) and associated dosing flexibility
Target Compound Data	Atorvastatin: half-life = 14 h; dosing: any time of day
Comparator Or Baseline	Simvastatin: 2–3 h (dosing: evening); Pravastatin: 1.3–2.7 h (dosing: bedtime); Lovastatin: 3 h (dosing: with food, morning/night); Fluvastatin: 2.3 h (dosing: bedtime); Rosuvastatin: 19 h (dosing: any time); Pitavastatin: 12 h (dosing: any time)
Quantified Difference	Atorvastatin half-life is approximately 5–7× longer than simvastatin and 5–11× longer than pravastatin; atorvastatin is 5 h shorter than rosuvastatin but shares 'any time' dosing flexibility
Conditions	Pharmacokinetic parameters compiled from authoritative reviews (Schachter 2005; PMC4264186 Table 1) measuring terminal elimination half-life in human subjects

Why This Matters

For clinical trial design and in vivo pharmacology studies, atorvastatin's 14-hour half-life eliminates the confounding variable of circadian administration timing, simplifying study protocols and improving reproducibility compared to short-half-life statins.

• [1] PMC Table 1 (PMC4264186). Pharmacokinetic parameters of seven statins: half-life atorvastatin 14 h, fluvastatin 2.3 h, lovastatin 3 h, pitavastatin 12 h, pravastatin 1.3–2.7 h, rosuvastatin 19 h, simvastatin 3 h. Int J Mol Sci. 2014. View Source
• [2] Schachter M. Chemical, pharmacokinetic and pharmacodynamic properties of statins: an update. Fundamental & Clinical Pharmacology. 2005;19(1):117-125. Short-acting statins (simvastatin, pravastatin, fluvastatin) require bedtime administration; atorvastatin and rosuvastatin do not. View Source

Molar Atorvastatin Content: Anhydrous Hemicalcium Salt (96.71%) vs. Trihydrate (92.38%) – Impact on Analytical Reference Standard Potency Calculations

The stoichiometric form of atorvastatin hemicalcium salt directly determines the molar content of active atorvastatin moiety, which is critical for accurate potency calculations in analytical reference standards and formulation development. For the anhydrous hemicalcium salt (molecular weight 1115.34 Da, representing two atorvastatin molecules per calcium ion), the molar atorvastatin content is 96.71% (calculated as 2×558.64/1115.34, with the remainder being calcium) [1]. For the trihydrate sesquihydrate form (molecular weight 1209.39 Da, as used in Lipitor® tablets), the molar content drops to 92.38% (2×558.64/1209.39, with the remainder being calcium and water) [1]. This 4.33 percentage point difference means that 100 mg of the trihydrate contains approximately 92.4 mg of atorvastatin moiety, while 100 mg of the anhydrous form contains approximately 96.7 mg. For analytical work, this requires explicit potency correction when weighing reference standards; failure to account for the hydrate status can introduce a systematic error of approximately 4.5% in quantitative assays [1]. The pharmacopoeial reference standard (British Pharmacopoeia, European Pharmacopoeia) specifies the sesquihydrate form (C66H68CaF2N4O10·3H2O) with defined potency .

Active Moiety Content

Specification review

Anhydrous: 96.71% atorvastatin
Trihydrate: 92.38%

Hydrate form must be verified for reference standard potency assignment.

~4.3% difference; apply correction factor for QC.

Evidence Dimension	Molar atorvastatin content (% w/w of active moiety in salt form)
Target Compound Data	Anhydrous atorvastatin hemicalcium salt: 96.71% atorvastatin content (MW 1115.34 Da)
Comparator Or Baseline	Atorvastatin hemicalcium salt trihydrate (sesquihydrate): 92.38% atorvastatin content (MW 1209.39 Da)
Quantified Difference	4.33 percentage points higher atorvastatin content in anhydrous form vs. trihydrate sesquihydrate
Conditions	Stoichiometric calculation based on molecular weights: atorvastatin free acid MW 558.64; hemicalcium salt (2:1) MW 1115.34 (anhydrous) and 1209.39 (trihydrate sesquihydrate)

Why This Matters

Procurement professionals and analytical chemists must verify whether the supplied material is the anhydrous hemicalcium salt or the trihydrate sesquihydrate form, as the 4.33% difference in active moiety content directly impacts reference standard potency assignment, calibration curve accuracy, and regulatory compliance in quality control laboratories.

• [1] Helmut Schütz. Molar content of atorvastatin in salts: Ca-salt 96.71% (2×558.64/1115.34, 'rest' is Ca) and trihydrate 92.38% (2×558.64/1209.39, 'rest' is Ca and water). Bioequivalence and Bioavailability Forum, November 6, 2010. Based on NIST atomic masses. View Source

Atorvastatin Hemicalcium Salt: Evidence-Backed Application Scenarios for Research and Industrial Procurement

Cardiovascular Preclinical Research Requiring High-Intensity Statin with Defined Pleiotropic Vascular Effects

For studies investigating statin pleiotropic effects on vascular smooth muscle cells—such as vein graft disease models or restenosis research—atorvastatin hemicalcium salt is the preferred choice over pravastatin. As demonstrated by Turner et al. (2007), pravastatin exerts no significant inhibition of human SV-SMC proliferation even at 10 μM, while atorvastatin achieves an IC50 of 0.39 μM for proliferation and 2.39 μM for invasion [1]. Within the lipophilic statin subclass, atorvastatin ranks second in potency behind fluvastatin and ahead of simvastatin and lovastatin, providing a defined middle position in the potency range that is useful for dose-response study designs [1]. Its 14-hour half-life also permits once-daily dosing in chronic in vivo models without confounding circadian timing effects [2].

Pharmaceutical Formulation Development and Solid-State Characterization Studies

For generic pharmaceutical formulation development targeting bioequivalence to the reference listed drug (Lipitor®), the crystalline Form I trihydrate of atorvastatin hemicalcium salt is the appropriate procurement choice. Crystal Pharmatech's case study documents that Form I provides higher purity, improved chemical stability, tighter particle size uniformity, and better filtration/drying properties compared to the amorphous form [3]. Although amorphous atorvastatin demonstrates 2.9-fold higher oral AUC in rats (3249.5 vs. 1121.4 ng·h/mL, P<0.05) [4], the crystalline Form I was selected for the marketed product and has established bioequivalence with equivalent extent of absorption despite differences in absorption rate [3]. Formulation scientists must also specify whether the anhydrous hemicalcium salt (96.71% atorvastatin content) or trihydrate sesquihydrate (92.38% content) is required, as the 4.33% potency difference directly impacts label claim calculations [5].

Analytical Reference Standard and Quality Control Laboratory Procurement

For analytical method development, method validation, and quality control release testing, the pharmacopoeial-grade atorvastatin hemicalcium salt sesquihydrate (British Pharmacopoeia/European Pharmacopoeia reference standard) is the regulatory-compliant choice . The defined hydrate state (trihydrate sesquihydrate, C66H68CaF2N4O10·3H2O, MW 1209.42) is essential for accurate potency assignment. Laboratories using the anhydrous form (MW 1115.34) for calibration must apply a potency correction factor of 0.955 (92.38/96.71) to avoid a systematic positive bias of approximately 4.5% in assay results [5]. Procurement documentation should explicitly confirm the hydrate state and request a Certificate of Analysis stating potency on an as-is basis.

Clinical Trial Design Requiring High-Intensity Statin Comparator with Documented Dose-Response

For clinical trials evaluating new lipid-lowering agents against an active statin comparator, atorvastatin offers a well-characterized, linear dose-response relationship with LDL-C reductions ranging from 38% at 10 mg to 54% at 80 mg [6]. The STELLAR trial provides robust head-to-head benchmarking against rosuvastatin, simvastatin, and pravastatin across their full dose ranges, enabling precise power calculations for non-inferiority or superiority study designs [7]. Atorvastatin's 'any time of day' dosing flexibility simplifies trial protocols compared to simvastatin or pravastatin, which require evening administration [2]. Its position as the second most potent statin (behind rosuvastatin) at maximum dose makes it a standard-of-care benchmark for high-intensity statin therapy arms [7].

Application

Selection Property

Validation Focus

Vascular smooth muscle cell studies

Lipophilic statin with pleiotropic cellular inhibition profile

Proliferation and invasion endpoint differentiation from hydrophilic statins

Generic formulation development / solid‑state characterization

Crystalline Form I trihydrate purity and batch consistency

Polymorph identity, stability, and bioequivalence bridging verification

Analytical reference standard and QC laboratory

Defined sesquihydrate form with potency assignment

Hydrate‑state confirmation and potency correction factor verification

Lipid‑lowering intervention study design

Characterized LDL‑C endpoint reduction profile and administration‑timing flexibility

Endpoint‑response benchmarking against statin comparators

• [1] Turner NA, Midgley L, O'Regan DJ, Porter KE. Comparison of the efficacies of five different statins on inhibition of human saphenous vein smooth muscle cell proliferation and invasion. J Cardiovasc Pharmacol. 2007;50(4):458-461. PMID: 18049315. View Source
• [2] Schachter M. Chemical, pharmacokinetic and pharmacodynamic properties of statins: an update. Fundamental & Clinical Pharmacology. 2005;19(1):117-125. View Source
• [3] Crystal Pharmatech. Case Study 3: Atorvastatin – Crystalline Form Change In Late Development. Form I trihydrate advantages; bioequivalence data from Pfizer Citizen Petition, Docket no. 2005P. View Source
• [4] Kim JS, Kim MS, Park HJ, Jin SJ, Lee S, Hwang SJ. Physicochemical properties and oral bioavailability of amorphous atorvastatin hemi-calcium using spray-drying and SAS process. Int J Pharm. 2008;359(1-2):211-219. View Source
• [5] Helmut Schütz. Molar content of atorvastatin: anhydrous hemicalcium salt 96.71% vs. trihydrate 92.38%. Bioequivalence and Bioavailability Forum, 2010. View Source
• [6] Adams SP, Tsang M, Wright JM. Lipid-lowering efficacy of atorvastatin. Cochrane Database of Systematic Reviews. 2015;(3):CD008226. Table 2: LDL-C reduction 38–54% across 10–80 mg dose. View Source
• [7] McKenney JM, Jones PH, Adamczyk MA, Cain VA, Bryzinski BS, Blasetto JW. Comparison of the efficacy of rosuvastatin versus atorvastatin, simvastatin, and pravastatin in achieving lipid goals: results from the STELLAR trial. Curr Med Res Opin. 2003;19(8):689-698. PMID: 14687438. View Source